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Compound of Interest

Compound Name: 2-Methyl-1-nitrobutane

CAS No.: 3457-57-6

Cat. No.: B15789741

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available scientific literature on

2-Methyl-1-nitrobutane. Due to the limited specific research on this compound, this document

also includes relevant data and methodologies from studies on structurally similar nitroalkanes

to provide a broader context for its potential properties and applications.

Chemical and Physical Properties
2-Methyl-1-nitrobutane is a nitroalkane with the chemical formula C5H11NO2.[1] Below is a

summary of its known physical and chemical properties.
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Property Value Source

Molecular Formula C5H11NO2 PubChem[1]

Molecular Weight 117.15 g/mol PubChem[1]

IUPAC Name 2-methyl-1-nitrobutane PubChem[1]

CAS Number 3457-57-6 PubChem[1]

Canonical SMILES CCC(C)C--INVALID-LINK--[O-] PubChem[1]

InChI
InChI=1S/C5H11NO2/c1-3-

5(2)4-6(7)8/h5H,3-4H2,1-2H3
PubChem[1]

Computed XLogP3 1.7 PubChem[1]

Topological Polar Surface Area 45.8 Å² PubChem[1]

Synthesis of 2-Methyl-1-nitrobutane
While specific, detailed experimental protocols for the synthesis of 2-Methyl-1-nitrobutane are

not readily available in the surveyed literature, its synthesis can be inferred from general

methods for the preparation of primary nitroalkanes. Two common synthetic routes are outlined

below.

Nucleophilic Substitution of an Alkyl Halide
A prevalent method for the synthesis of nitroalkanes is the nucleophilic substitution reaction

between an alkyl halide and a nitrite salt, such as sodium nitrite. For 2-Methyl-1-nitrobutane,

this would involve the reaction of 2-methyl-1-bromobutane with sodium nitrite.

General Experimental Protocol (Adapted from the synthesis of 1-bromobutane):

Materials:

2-methyl-1-bromobutane

Sodium nitrite (NaNO2)

Dimethylformamide (DMF)
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Diethyl ether

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:

A solution of 2-methyl-1-bromobutane in DMF is prepared in a round-bottom flask equipped

with a magnetic stirrer and a reflux condenser.

Sodium nitrite is added to the solution, and the mixture is heated to a moderate temperature

(e.g., 60-80 °C) with vigorous stirring.

The reaction progress is monitored by thin-layer chromatography (TLC) or gas

chromatography (GC).

Upon completion, the reaction mixture is cooled to room temperature and partitioned

between diethyl ether and water.

The organic layer is separated, washed sequentially with saturated sodium bicarbonate

solution and brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed under reduced pressure to yield the crude 2-Methyl-1-nitrobutane.

Purification can be achieved by fractional distillation under reduced pressure.

Logical Workflow for Nucleophilic Substitution:

2-methyl-1-bromobutane +
Sodium Nitrite in DMF

Nucleophilic Substitution
(Heating)

Aqueous Workup
(Extraction with Diethyl Ether)

Purification
(Fractional Distillation) 2-Methyl-1-nitrobutane

Click to download full resolution via product page
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Caption: General workflow for the synthesis of 2-Methyl-1-nitrobutane via nucleophilic

substitution.

Oxidation of an Oxime
Another synthetic approach involves the oxidation of an aldoxime. For 2-Methyl-1-nitrobutane,

the precursor would be 2-methylbutanal oxime.

General Experimental Protocol:

Materials:

2-methylbutanal oxime

Trifluoroacetic acid

Hydrogen peroxide (30%)

Dichloromethane

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Procedure:

2-methylbutanal oxime is dissolved in trifluoroacetic acid.

The solution is cooled in an ice bath, and hydrogen peroxide is added dropwise with stirring.

The reaction mixture is allowed to warm to room temperature and stirred for several hours.

The reaction is quenched by the slow addition of a saturated sodium bicarbonate solution

until the effervescence ceases.

The mixture is extracted with dichloromethane.

The combined organic layers are washed with water and dried over anhydrous sodium

sulfate.
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The solvent is removed under reduced pressure to afford the crude product, which can be

purified by column chromatography or distillation.

Spectroscopic Data (Predicted and Inferred)
Directly measured spectroscopic data for 2-Methyl-1-nitrobutane is not widely published.

However, the expected spectral characteristics can be predicted based on its structure and

comparison with similar compounds.

Spectroscopy Predicted/Inferred Data

¹H NMR

Signals expected in the range of 0.9-4.5 ppm.

The protons on the carbon bearing the nitro

group (-CH2-NO2) would be the most

deshielded.

¹³C NMR

The carbon attached to the nitro group is

expected to have a chemical shift in the range of

70-80 ppm. Other aliphatic carbons would

appear at higher fields.

Mass Spectrometry (MS)

The molecular ion peak (M+) would be at m/z =

117. Common fragmentation would involve the

loss of the nitro group (NO2, m/z = 46) and

cleavage of the alkyl chain.[2][3][4] A significant

peak at m/z = 71, corresponding to the C5H11+

fragment, would be expected.

Infrared (IR) Spectroscopy

Strong absorption bands characteristic of the

nitro group are expected around 1550 cm⁻¹

(asymmetric stretch) and 1380 cm⁻¹ (symmetric

stretch). C-H stretching and bending vibrations

would also be present.

Biological Activity and Potential Applications
While there are no specific studies on the biological activity of 2-Methyl-1-nitrobutane, the

broader class of nitroalkanes has been investigated for various biological effects.
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Antimicrobial Activity
Nitro-containing compounds are known to exhibit antimicrobial properties.[5][6][7] The

mechanism of action is often attributed to the bioreduction of the nitro group within microbial

cells, leading to the formation of toxic reactive nitrogen species that can damage DNA and

other critical biomolecules.[7][8] It is plausible that 2-Methyl-1-nitrobutane could possess

some degree of antimicrobial activity, particularly against certain bacteria and fungi.

Cytotoxicity and Toxicology
Nitroalkanes have been reported to exhibit toxicity.[9][10] The toxicity is often linked to their

metabolism, which can produce reactive intermediates.[9] Therefore, 2-Methyl-1-nitrobutane
should be handled with appropriate safety precautions.

Metabolism of Nitroalkanes
The metabolism of nitroalkanes is a critical factor in their biological activity and toxicity. A

general metabolic pathway for primary nitroalkanes is outlined below.

Metabolic Pathway of Primary Nitroalkanes:
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Caption: Generalized metabolic pathway of primary nitroalkanes.

Potential Signaling Pathways Affected by Nitro-
Containing Compounds
Nitro-containing compounds can influence various cellular signaling pathways. One of the most

well-documented effects is the generation of nitric oxide (NO), a key signaling molecule.

Signaling Pathway Involving Nitric Oxide:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b15789741/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-methyl-1-nitrobutane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15789741?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nitro-containing Compound

Bioreduction

Nitric Oxide (NO)

Soluble Guanylate Cyclase (sGC)

Activation

cGMP

GTP

Protein Kinase G (PKG)

Activation

Cellular Response
(e.g., Vasodilation)

Click to download full resolution via product page

Caption: Potential signaling pathway influenced by nitro-containing compounds via nitric oxide

production.

Conclusion
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2-Methyl-1-nitrobutane is a simple nitroalkane for which specific, in-depth research is

currently limited. This guide has provided a summary of its known properties and has drawn

upon the broader knowledge of similar nitroalkanes to infer potential synthetic routes,

spectroscopic characteristics, and biological activities. Further experimental investigation is

required to fully elucidate the chemical and biological profile of this compound and to explore

its potential applications in research and drug development. Researchers are encouraged to

use the general protocols and inferred data presented herein as a starting point for their own

studies, with the understanding that optimization and validation will be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15789741/docs#an-in-depth-technical-guide-to-2-
methyl-1-nitrobutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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